![molecular formula C20H20Cl2N2O3 B7693312 N-(5-chloro-2-methoxyphenyl)-1-(2-chlorobenzoyl)piperidine-4-carboxamide](/img/structure/B7693312.png)
N-(5-chloro-2-methoxyphenyl)-1-(2-chlorobenzoyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-chloro-2-methoxyphenyl)-1-(2-chlorobenzoyl)piperidine-4-carboxamide is a synthetic compound that belongs to the piperidine family of drugs. It is commonly referred to as CMCC or Compound 10. CMCC has been the subject of numerous scientific studies due to its potential as a therapeutic agent for a variety of diseases.
Mechanism of Action
The mechanism of action of CMCC is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. Specifically, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
CMCC has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the growth of cancer cells, and reduce pain. Additionally, it has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using CMCC in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. Additionally, it has been shown to have a variety of potential therapeutic applications, which makes it a versatile tool for researchers. However, one limitation of using CMCC in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its effects.
Future Directions
There are several potential future directions for research on CMCC. One area of interest is its potential as a treatment for Alzheimer's disease. Studies have shown that CMCC can improve cognitive function and memory in animal models of the disease, and further research is needed to determine its potential as a therapeutic agent in humans. Additionally, CMCC has been shown to have anti-tumor properties, and further research is needed to determine its potential as a cancer treatment. Finally, more research is needed to fully understand the mechanism of action of CMCC, which could lead to the development of more targeted and effective therapies.
Synthesis Methods
The synthesis of CMCC involves a multi-step process that begins with the reaction of 2-chlorobenzoyl chloride with piperidine. The resulting product is then reacted with 5-chloro-2-methoxyaniline to form the intermediate product, which is then reacted with 4-aminobutyric acid to yield CMCC.
Scientific Research Applications
CMCC has been the subject of extensive scientific research due to its potential therapeutic applications. It has been shown to have antitumor, anti-inflammatory, and analgesic properties. Additionally, it has been investigated for its potential as a treatment for Alzheimer's disease, Parkinson's disease, and epilepsy.
Properties
IUPAC Name |
1-(2-chlorobenzoyl)-N-(5-chloro-2-methoxyphenyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20Cl2N2O3/c1-27-18-7-6-14(21)12-17(18)23-19(25)13-8-10-24(11-9-13)20(26)15-4-2-3-5-16(15)22/h2-7,12-13H,8-11H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUZIPKFKEXKODI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20Cl2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.